Cas no 40851-96-5 (5-chloro-2-(trifluoromethyl)-3H-imidazo4,5-bpyridine)

5-Chloro-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine is a heterocyclic compound featuring a chloro-substituted imidazopyridine core with a trifluoromethyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The chloro and trifluoromethyl substituents enhance reactivity and stability, facilitating selective functionalization. Its rigid fused-ring system contributes to high binding affinity in bioactive molecules, particularly in kinase inhibitors and antimicrobial agents. The compound’s well-defined synthetic route ensures consistent purity and scalability, supporting its use in drug discovery and development. Its versatility and robust chemical profile make it a preferred choice for advanced medicinal chemistry applications.

5-chloro-2-(trifluoromethyl)-3H-imidazo4,5-bpyridine structure

40851-96-5 structure

Product Name:5-chloro-2-(trifluoromethyl)-3H-imidazo4,5-bpyridine

CAS No:40851-96-5

MF:C₇H₃ClF₃N₃

MW:221.567030191422

MDL:MFCD11042742

CID:327124

PubChem ID:13118322

Update Time:2025-05-27

5-chloro-2-(trifluoromethyl)-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
- 3H-Imidazo[4,5-b]pyridine,5-chloro-2-(trifluoromethyl)-
- 5-Chloro-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine
- AC1Q4JGK
- AG-F-45201
- AGN-PC-00KZC8
- AK136918
- CTK4I3902
- EN000870
- SY182424
- EN300-61241
- Z1587294674
- E80170
- DTXSID40519343
- LT0061
- MFCD11042742
- CS-0200415
- JIFFIOLNCXHOHH-UHFFFAOYSA-N
- PS-20842
- A825321
- 5-chloranyl-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine
- 40851-96-5
- AKOS015904192
- 5-chloro-2-(trifluoromethyl)-3H-imidazo4,5-bpyridine
- MDL： MFCD11042742
- Inchi： 1S/C7H3ClF3N3/c8-4-2-1-3-5(13-4)14-6(12-3)7(9,10)11/h1-2H,(H,12,13,14)
- InChI Key： JIFFIOLNCXHOHH-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(N=1)N=C(C(F)(F)F)N2

Computed Properties

Exact Mass: 220.9967593g/mol
Monoisotopic Mass: 220.9967593g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.656
Boiling Point: 310.179°C at 760 mmHg
Flash Point: 141.392°C
Refractive Index: 1.581

5-chloro-2-(trifluoromethyl)-3H-imidazo4,5-bpyridine Pricemore >>

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